Cas no 22515-19-1 (2-Bromo-4,4-difluorocyclohexan-1-one)

• Product Name: 2-Bromo-4,4-difluorocyclohexan-1-one
• CAS No: 22515-19-1
• MF: C₆H₇BrF₂O
• MW: 213.019988298416
• CID: 4770360
• PubChem ID: 126970277
• Update Time: 2026-02-26

2-Bromo-4,4-difluorocyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,4-difluorocyclohexan-1-one
• SB13876
• JDECVWOYTPHXMO-UHFFFAOYSA-N
• SCHEMBL19784755
• Cyclohexanone, 2-bromo-4,4-difluoro-
• PS-16765
• DTXSID501290554
• F85992
• 22515-19-1
• EN300-7016316
• 2-Bromo-4,4-difluorocyclohexan-1-one

• Inchi： 1S/C6H7BrF2O/c7-4-3-6(8,9)2-1-5(4)10/h4H,1-3H2
• InChI Key： JDECVWOYTPHXMO-UHFFFAOYSA-N
• SMILES： BrC1C(CCC(C1)(F)F)=O

Computed Properties

• Exact Mass: 211.96483g/mol
• Monoisotopic Mass: 211.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-4,4-difluorocyclohexan-1-one

Comprehensive Guide to 2-Bromo-4,4-difluorocyclohexan-1-one (CAS 22515-19-1): Properties, Applications, and Market Insights

2-Bromo-4,4-difluorocyclohexan-1-one (CAS 22515-19-1) is a specialized halogenated cyclohexanone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitution pattern, serves as a versatile building block in organic synthesis. With the growing demand for fluorinated compounds in drug discovery – a trend amplified by the success of fluorinated pharmaceuticals like Prozac and Lipitor – researchers are increasingly exploring the potential of 2-Bromo-4,4-difluorocyclohexan-1-one as a key intermediate.

The molecular structure of 2-Bromo-4,4-difluorocyclohexan-1-one features a cyclohexanone core with bromine at the 2-position and two fluorine atoms at the 4-position, creating distinct electronic and steric properties. This configuration makes it particularly valuable for nucleophilic substitution reactions, where the bromine serves as an excellent leaving group. The gem-difluoro moiety enhances the compound's metabolic stability, a property highly sought after in medicinal chemistry. Recent studies indicate that fluorinated building blocks like this can improve drug candidates' bioavailability and membrane permeability, addressing one of the most common challenges in pharmaceutical development.

In synthetic applications, 2-Bromo-4,4-difluorocyclohexan-1-one (CAS 22515-19-1) has shown remarkable utility in constructing complex molecular architectures. Its reactivity profile allows for selective transformations at multiple sites: the carbonyl group can undergo nucleophilic addition, while the bromine participates in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The compound's versatility makes it particularly valuable for creating fluorinated heterocycles, which constitute a significant portion of FDA-approved drugs. With the pharmaceutical industry's increasing focus on targeted therapies and precision medicine, the demand for such specialized intermediates continues to rise.

The market for 2-Bromo-4,4-difluorocyclohexan-1-one reflects broader trends in fine chemical manufacturing. As pharmaceutical companies expand their pipelines of fluorine-containing drugs, the need for high-quality fluorinated intermediates has grown substantially. Current market analysis suggests that the global fluorochemicals market, valued at over $25 billion in 2023, will maintain steady growth, driven by innovations in drug discovery and material science. This compound's niche applications in asymmetric synthesis and chiral molecule construction position it as a valuable asset for research institutions and contract development organizations.

From a technical perspective, handling 2-Bromo-4,4-difluorocyclohexan-1-one requires standard laboratory precautions for organic compounds. The material typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. Storage recommendations include protection from moisture and maintenance at controlled temperatures to preserve stability. Analytical characterization typically employs NMR spectroscopy (particularly 19F NMR for fluorine detection), mass spectrometry, and HPLC purity analysis to ensure quality standards for research applications.

Recent advancements in green chemistry have influenced the synthesis approaches for compounds like 2-Bromo-4,4-difluorocyclohexan-1-one. Researchers are exploring catalytic methods to improve atom economy and reduce waste generation during production. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. Additionally, the compound's potential applications in material science, particularly in the development of fluorinated polymers with unique properties, represent an emerging area of interest that could expand its commercial significance.

For researchers sourcing 2-Bromo-4,4-difluorocyclohexan-1-one (CAS 22515-19-1), quality parameters such as chemical purity, isomeric composition, and residual solvent content are critical considerations. Reputable suppliers typically provide comprehensive analytical data, including certificates of analysis and material safety data sheets. The compound's pricing reflects its specialized nature and the technical challenges associated with introducing multiple halogens into the cyclohexanone framework while maintaining high regioselectivity.

Looking forward, the scientific community anticipates continued interest in 2-Bromo-4,4-difluorocyclohexan-1-one as researchers explore new applications in medicinal chemistry and catalysis. Its structural features make it particularly valuable for developing enzyme inhibitors and receptor modulators, where the strategic placement of halogens can dramatically influence biological activity. As synthetic methodologies advance and the understanding of halogen bonding interactions deepens, this compound is likely to play an increasingly important role in cutting-edge chemical research and development.